ethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol
• IUPAC Name: ethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H24N2O4S/c1-5-15-18(23)22-17(13-8-10-14(11-9-13)25-6-2)16(19(24)26-7-3)12(4)21-20(22)27-15/h8-11,15,17H,5-7H2,1-4H3
• InChI Key: LEMKYDZNWRPRQR-UHFFFAOYSA-N
• SMILES: CCC1C(=O)N2C(C(=C(N=C2S1)C)C(=O)OCC)C3=CC=C(C=C3)OCC

Description

Ethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a compound that belongs to the class of thiazolopyrimidine derivatives. It has attracted much attention in the scientific community due to its potential applications in drug discovery.

Mechanism of Action

The mechanism of action of ethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is not fully understood. However, it has been suggested that the compound may exert its biological effects by inhibiting the activity of enzymes such as COX-2 and topoisomerase II.
Biochemical and Physiological Effects:
Ethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has been shown to exhibit a range of biochemical and physiological effects. For example, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to exhibit antibacterial and antifungal activities by disrupting the cell membrane. In addition, the compound has been reported to have anti-inflammatory effects by inhibiting the activity of COX-2.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate in lab experiments is its potential as a selective COX-2 inhibitor. This could make it a valuable tool for studying the role of COX-2 in various biological processes. However, one limitation of using this compound is its relatively low solubility in water, which could make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on ethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate. One potential area of study is the development of more efficient synthesis methods for this compound. Another area of research could focus on the optimization of the compound's biological activity by modifying its chemical structure. In addition, further studies could be conducted to investigate the compound's potential as a COX-2 inhibitor and its applications in the treatment of inflammatory diseases. Finally, the compound's potential as a lead compound for the development of new anticancer, antimicrobial, and antifungal agents could also be explored.

Synthesis Methods

The synthesis of ethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has been reported in the literature. The compound can be synthesized by the reaction of 4-ethoxyphenyl hydrazine with ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate in the presence of acetic acid. The resulting intermediate is then reacted with ethyl acetoacetate and ammonium acetate to yield the final product.

Scientific Research Applications

Ethyl 5-(4-ethoxyphenyl)-2-ethyl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has been studied for its potential applications in drug discovery. It has been shown to exhibit anticancer, antimicrobial, and antifungal activities. In addition, it has been reported to have potential as a selective COX-2 inhibitor, which could make it a promising candidate for the treatment of inflammatory diseases.